Cas no 453565-59-8 (N'-hydroxy-3-iodobenzene-1-carboximidamide)

• Product Name: N'-hydroxy-3-iodobenzene-1-carboximidamide
• CAS No: 453565-59-8
• MF: C₇H₇IN₂O
• MW: 262.047753572464
• CID: 2142398
• PubChem ID: 51423711
• Update Time: 2025-05-25

N'-hydroxy-3-iodobenzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 3-iodo-N-hydroxy-benzamidine
• N'-hydroxy-3-iodobenzene-1-carboximidamide
• SCHEMBL1417382
• (Z)-N'-hydroxy-3-iodobenzene-1-carboximidamide
• N-Hydroxy-3-iodobenzimidamide
• 453565-59-8
• EN300-1599750
• Benzenecarboximidamide, N-hydroxy-3-iodo-

• Inchi： 1S/C7H7IN2O/c8-6-3-1-2-5(4-6)7(9)10-11/h1-4,11H,(H2,9,10)
• InChI Key： ZJZWHLKOOXUKIV-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(/C(=N/O)/N)=C1

Computed Properties

• Exact Mass: 261.96031Da
• Monoisotopic Mass: 261.96031Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.6Ų

Additional information on N'-hydroxy-3-iodobenzene-1-carboximidamide

N'-Hydroxy-3-Iodobenzene-1-Carboximidamide (CAS No. 453565-59-8): A Comprehensive Overview

N'-Hydroxy-3-Iodobenzene-1-Carboximidamide, also known by its CAS registry number 453565-59-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique molecular structure, which includes a hydroxy group attached to the imidamide moiety and an iodine substituent on the benzene ring. The presence of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of N'-Hydroxy-3-Iodobenzene-1-Carboximidamide in drug discovery and development. Its structure suggests possible interactions with biological targets, such as enzymes and receptors, which could be leveraged for therapeutic purposes. Researchers have explored its ability to act as a precursor in the synthesis of bioactive compounds, particularly those with anti-inflammatory and antioxidant properties.

The synthesis of CAS No. 453565-59-8 involves a multi-step process that typically begins with the preparation of the benzene derivative. The introduction of the iodine substituent is achieved through electrophilic substitution reactions, while the imidamide group is formed via condensation reactions involving appropriate amides and amines. The hydroxy group is introduced in a subsequent step, often through oxidation or hydrolysis reactions. This synthetic pathway has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production.

In terms of physical properties, N'-Hydroxy-3-Iodobenzene-1-Carboximidamide exhibits a melting point of approximately 220°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility in water is minimal, which may limit its direct application in aqueous environments but opens opportunities for its use in oil-based formulations or as a component in solid dosage forms.

The chemical stability of this compound has been extensively studied under various conditions. It has been found to be stable under neutral and mildly acidic conditions but undergoes degradation in strongly basic environments. This information is crucial for its storage and handling, as well as for its potential use in pharmaceutical formulations where stability is a critical factor.

Recent advancements in computational chemistry have enabled researchers to model the molecular interactions of CAS No. 453565-59-8 with biological systems. These studies have provided insights into its potential binding modes with proteins and enzymes, suggesting that it may serve as a lead compound for developing novel therapeutics. For instance, molecular docking studies have indicated that this compound could inhibit certain kinases involved in inflammatory pathways, offering a promising avenue for anti-inflammatory drug development.

In addition to its pharmacological applications, N'-Hydroxy-3-Iodobenzene-1-Carboximidamide has shown potential in materials science. Its aromatic structure and functional groups make it a candidate for use in the synthesis of advanced materials such as polymers and nanoparticles. Researchers are exploring its role as a building block for constructing supramolecular assemblies, which could find applications in sensors and drug delivery systems.

The environmental impact of this compound has also come under scrutiny. Studies have assessed its biodegradability and toxicity to aquatic organisms. While preliminary data suggest that it is not highly toxic at environmentally relevant concentrations, further research is needed to fully understand its ecological footprint and ensure sustainable practices in its production and use.

In conclusion, N'-Hydroxy-3-Iodobenzene-1-Carboximidamide (CAS No. 453565-59-8) stands out as a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical properties, combined with recent advancements in synthesis and computational modeling, position it as a valuable tool for future research and development efforts.